Cas no 623565-69-5 ({4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol)

• Product Name: {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol
• CAS No: 623565-69-5
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 956547
• PubChem ID: 21941456
• Update Time: 2025-04-19

{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-Pyrazolo[1,5-a]pyrazine-2-methanol
• (4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZIN-2-YL)METHANOL
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-ylmethanol
• {4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-yl}methanol
• 623565-69-5
• DB-380039
• {4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRAZIN-2-YLMETHANOL
• MFCD11044791
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-methanol
• 4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRAZIN-2-YLMETHANOL
• PAAUAUMOQQSLGB-UHFFFAOYSA-N
• BS-51982
• SCHEMBL3548738
• DTXSID90620478
• D77521
• EN300-101442
• CS-W000017
• (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazin-2-yl)-methanol
• AKOS006306581

• Inchi： 1S/C7H11N3O/c11-5-6-3-7-4-8-1-2-10(7)9-6/h3,8,11H,1-2,4-5H2
• InChI Key： PAAUAUMOQQSLGB-UHFFFAOYSA-N
• SMILES： OCC1C=C2CNCCN2N=1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 50.1Ų